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CAS No.: 1327-62-4

Cat. No.: S1824109

What Is Known About Sulphur Blue 10

Sulphur Blue 10 is a recognized sulfur dye with the CAS Number 1327-62-4 [1]. It is known commercially
under names like Immedial New Blue FBL and Solfo Blue FB Supra [1]. However, the search results do not

contain its specific spectroscopic fingerprints.

A Framework for Characterization

Although data for Sulphur Blue 10 is missing, you can use the following guide to plan and interpret your

own experiments, based on standard methodologies for analyzing similar compounds.

The table below outlines the core information each technique can provide for a sulfur dye like Sulphur Blue
10.

Technique Key Information Provided Typical Experimental Parameters
UV-Vis Quantifies concentration; identifies Dissolve dye in suitable solvent (e.g.,
Spectroscopy (\lambda_{\text{max}}) (wavelength of water); use quartz cuvettes for UV
maximum absorption) which relates to range; record absorbance vs.
the dye's color [2] [3]. wavelength [2].
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Technique Key Information Provided Typical Experimental Parameters

FTIR Identifies functional groups and chemical  Analyze as solid (KBr pellet) or liquid

Spectroscopy bonds (e.g., C-S, S-S, aromatic rings) via  film; scan spectrum (e.g., 4000-400
molecular vibration absorption [4] [5]. cm~1); match absorption bands to

known functional groups [4].

NMR Elucidates molecular structure, including Dissolve dye in deuterated solvent (e.g.,
Spectroscopy connectivity of atoms and environment of DMSO-d6); run 1D ((“"1)H, (*{13})C) and
hydrogen ((“1)H) or carbon ((*{13})C) 2D (COSY, HSQC) experiments;
atoms [6] [7]. interpret chemical shifts and coupling

constants [6].

This characterization workflow can be visualized as a sequential process:
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Figure 1: A proposed sequential workflow for the comprehensive spectroscopic characterization of Sulphur
Blue 10.
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Suggested Experimental Protocols

Based on general spectroscopic principles [2] [4] [6], here are detailed methodologies you could adapt.

UV-Vis Spectroscopy Protocol

e Sample Preparation: Prepare a series of dilute solutions of Sulphur Blue 10 in deionized water. The
concentration should be adjusted to ensure the absorbance at the expected (\lambda_{\text{max}}) is

within the linear range of the instrument (preferably below 1.0 AU) [2].
¢ Instrument Setup: Use a double-beam UV-Vis spectrophotometer. Zero the instrument using a

cuvette filled with the pure solvent (blank). Quartz cuvettes are required for measurements in the UV

range [2].

e Data Acquisition: Scan the sample solutions across a wavelength range from approximately 200 nm

to 800 nm. The spectrum will show a distinct peak at the (\lambda_{\text{max}}) for this blue dye,
likely in the 500-700 nm region.

¢ Analysis: Use the Beer-Lambert law (A = €lc) to determine the concentration of unknown solutions or

the molar absorptivity (¢) if the concentration is known [3].

FTIR Spectroscopy Protocol

e Sample Preparation (KBr Pellet Method): Grind approximately 1-2 mg of purified, dry Sulphur

Blue 10 with about 200 mg of anhydrous potassium bromide (KBr) in a mortar. Press the mixture into

a transparent pellet under high pressure [4].

¢ Instrument Setup: Use an FTIR spectrometer with a DTGS detector. Collect a background spectrum

with a pure KBr pellet.

e Data Acquisition: Place the sample pellet in the holder and acquire the spectrum over the standard

mid-IR range (4000 to 400 cm~1) with a resolution of 4 cm~1. Average multiple scans to improve the
signal-to-noise ratio.

e Analysis: Identify key absorption bands. For a sulfur dye, look for C-S stretches (~700-600 cm™1),
possible S-S stretches (~500 cm~1), and aromatic C=C stretches (~1500-1600 cm~1). Compare the
spectrum to known sulfur compound libraries [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.technologynetworks.com/analysis/articles/uv-vis-spectroscopy-principle-strengths-and-limitations-and-applications-349865
https://www.sciencedirect.com/topics/earth-and-planetary-sciences/ftir-spectroscopy
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm
https://www.smolecule.com/products/s1824109?utm_src=pdf-body
https://www.technologynetworks.com/analysis/articles/uv-vis-spectroscopy-principle-strengths-and-limitations-and-applications-349865
https://www.technologynetworks.com/analysis/articles/uv-vis-spectroscopy-principle-strengths-and-limitations-and-applications-349865
https://en.wikipedia.org/wiki/Ultraviolet%E2%80%93visible_spectroscopy
https://www.smolecule.com/products/s1824109?utm_src=pdf-body
https://www.smolecule.com/products/s1824109?utm_src=pdf-body
https://www.sciencedirect.com/topics/earth-and-planetary-sciences/ftir-spectroscopy
https://www.sciencedirect.com/topics/earth-and-planetary-sciences/ftir-spectroscopy
https://www.smolecule.com/products/s1824109?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1824109?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. CAS 1327-62-4 Sulphur Blue 10 - Alfa Chemistry [alfa-chemistry.com]

2. - UV : Principle, Strengths and... | Technology Networks Vis Spectroscopy

[technologynetworks.com]

3. —visible Ultraviolet - Wikipedia spectroscopy [en.wikipedia.org]

4. sciencedirect.com/topics/earth-and-planetary-sciences/ ftir ... [sciencedirect.com]
5. : SHIMADZU (Shimadzu Corporation) FTIR Spectroscopy [shimadzu.eu]

6. NMR Spectroscopy [www2.chemistry.msu.edu]

7. Types | News-Medical Spectroscopy [news-medical.net]

To cite this document: Smolecule. [Sulphur Blue 10 spectroscopic characterization UV-Vis FTIR
NMR]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b1824109#sulphur-blue-10-spectroscopic-characterization-uv-

vis-ftir-nmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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